Cas no 105838-80-0 (2-Butyn-1-amine, 4,4'-oxybis[N,N-dimethyl-)

• Product Name: 2-Butyn-1-amine, 4,4'-oxybis[N,N-dimethyl-
• CAS No: 105838-80-0
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 1164654
• PubChem ID: 71333871
• Update Time: 2025-04-20

2-Butyn-1-amine, 4,4'-oxybis[N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-[4-(dimethylamino)but-2-ynoxy]-N,N-dimethylbut-2-yn-1-amine
• 4,4'-Oxybis(N,N-dimethylbut-2-yn-1-amine)
• DTXSID20762057
• 105838-80-0
• 2-Butyn-1-amine, 4,4'-oxybis[N,N-dimethyl-

• Inchi： 1S/C12H20N2O/c1-13(2)9-5-7-11-15-12-8-6-10-14(3)4/h9-12H2,1-4H3
• InChI Key： PLJUEGHATWCPPW-UHFFFAOYSA-N
• SMILES： O(CC#CCN(C)C)CC#CCN(C)C

Computed Properties

• Exact Mass: 208.1577
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 15.7Ų

Experimental Properties

• PSA: 15.71